molecular formula C11H15NO6S B569135 2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester CAS No. 95936-53-1

2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester

Cat. No. B569135
CAS RN: 95936-53-1
M. Wt: 289.302
InChI Key: KQTOKYAUJBRPST-FNCVBFRFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester is an intermediate in the synthesis of Tiazofurin, a potential therapeutic agent in the treatment of cancer . It belongs to the category of Carbohydrates, Nucleosides & Nucleotides .


Synthesis Analysis

The compound is synthesized through various chemical reactions. For instance, it can be produced by treating compound 3 with ethyl bromopyruvate to provide ethyl 2-(2,3,5-tri-O-benzoyl-D-ribofuranosyl)selenazole-4-carboxylates, which after ammonolysis are converted to 2-beta-D-ribofuranosylselenazole-4-carboxamide .


Molecular Structure Analysis

The molecular formula of the compound is C11H15NO6S, and it has a molecular weight of 289.3 . The IUPAC name is ethyl 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-thiazole-4-carboxylate .


Chemical Reactions Analysis

The compound is involved in various chemical reactions during its synthesis. For example, it is produced by treating compound 3 with ethyl bromopyruvate .


Physical And Chemical Properties Analysis

The compound appears as a yellow solid . It is soluble in acetone and methanol . The InChI Key is KQTOKYAUJBRPST-FNCVBFRFSA-N .

Future Directions

The compound holds potential in diverse applications, ranging from drug development to nucleic acid synthesis. As an intermediate in the synthesis of Tiazofurin, it could play a significant role in the development of new cancer therapies .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester can be achieved through a multi-step process involving the protection of the ribofuranosyl moiety, thiazole ring formation, and esterification.", "Starting Materials": [ "D-Ribose", "Ethyl bromoacetate", "Thiourea", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Chloroacetic acid", "Sodium nitrite", "Sulfuric acid", "Sodium azide" ], "Reaction": [ "Protection of ribose hydroxyl groups with acetyl chloride to form ribose pentaacetate", "Reaction of ribose pentaacetate with thiourea and sodium hydroxide to form 2-thiouracil riboside", "Nitrosation of 2-thiouracil riboside with sodium nitrite and hydrochloric acid to form 2-nitrosothiouracil riboside", "Cyclization of 2-nitrosothiouracil riboside with sulfuric acid to form 2-thioxo-4-thiazolidinecarboxylic acid riboside", "Hydrolysis of the ribose moiety of 2-thioxo-4-thiazolidinecarboxylic acid riboside with sodium hydroxide to form 2-thioxo-4-thiazolidinecarboxylic acid", "Esterification of 2-thioxo-4-thiazolidinecarboxylic acid with ethyl bromoacetate and sodium bicarbonate to form 2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester" ] }

CAS RN

95936-53-1

Product Name

2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester

Molecular Formula

C11H15NO6S

Molecular Weight

289.302

IUPAC Name

ethyl 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-thiazole-4-carboxylate

InChI

InChI=1S/C11H15NO6S/c1-2-17-11(16)5-4-19-10(12-5)9-8(15)7(14)6(3-13)18-9/h4,6-9,13-15H,2-3H2,1H3/t6-,7-,8-,9-/m1/s1

InChI Key

KQTOKYAUJBRPST-FNCVBFRFSA-N

SMILES

CCOC(=O)C1=CSC(=N1)C2C(C(C(O2)CO)O)O

synonyms

Ethyl 2-β-D-Ribofuranosylthiazole-4-carboxylate

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.